2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole

• Molecular Formula: C8H11NS
• Molecular Weight: 153.25 g/mol
• IUPAC Name: 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
• InChI: InChI=1S/C8H11NS/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H2,1H3
• InChI Key: DQMSQXZUGHBBDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)CCCC2

Description

2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole is a useful research compound. Its molecular formula is C8H11NS and its molecular weight is 153.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.00 g (37.7 mmol) of 2-chlorocyclohexanone and 2.83 g (37.7 mmol) of thioacetamide are heated in 25 ml of ethanol at the reflux temperature overnight. After cooling, the volatile components are removed in a rotary evaporator, and the remaining residue is taken up in 2 N sodium carbonate solution. It is extracted three times with dichloromethane, and the combined organic phases are dried with magnesium sulfate. The solvent is removed in a rotary evaporator, and the residue is then purified by column chromatography (silica gel, mobile phase: cyclohexane/ethyl acetate 7:3). 3.35 g (58% of theory) of the title compound are obtained.